Cas no 2171413-95-7 ((3R)-3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)

(3R)-3-[2-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido]-4-methylpentanoic acid is a specialized amino acid derivative featuring a cyclobutyl side chain and an Fmoc-protected amine group. Its stereospecific (R)-configuration ensures precise chiral integrity, making it valuable for peptide synthesis and medicinal chemistry applications. The Fmoc group offers orthogonal protection, enabling selective deprotection under mild basic conditions while maintaining acid-labile side chains. The cyclobutyl moiety enhances conformational rigidity, potentially improving target binding affinity in drug design. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its compatibility with standard coupling reagents and protocols. Its structural features make it a versatile intermediate for developing peptidomimetics and constrained peptides.
(3R)-3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid structure
2171413-95-7 structure
Product Name:(3R)-3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
CAS No:2171413-95-7
MF:C28H34N2O5
MW:478.579967975616
CID:5825289
PubChem ID:165569449
Update Time:2025-10-28

(3R)-3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
    • EN300-1579764
    • 2171413-95-7
    • (3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
    • Inchi: 1S/C28H34N2O5/c1-17(2)25(14-26(31)32)30-27(33)23(18-8-7-9-18)15-29-28(34)35-16-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,17-18,23-25H,7-9,14-16H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)/t23?,25-/m1/s1
    • InChI Key: HQVKRGBKEFVOEJ-XSWBTSGESA-N
    • SMILES: O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N[C@H](CC(=O)O)C(C)C

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

(3R)-3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1579764-0.05g
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
0.05g
$2829.0 2023-06-04
Enamine
EN300-1579764-0.1g
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
0.1g
$2963.0 2023-06-04
Enamine
EN300-1579764-0.25g
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
0.25g
$3099.0 2023-06-04
Enamine
EN300-1579764-0.5g
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
0.5g
$3233.0 2023-06-04
Enamine
EN300-1579764-1.0g
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
1g
$3368.0 2023-06-04
Enamine
EN300-1579764-2.5g
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
2.5g
$6602.0 2023-06-04
Enamine
EN300-1579764-5.0g
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
5g
$9769.0 2023-06-04
Enamine
EN300-1579764-10.0g
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
10g
$14487.0 2023-06-04
Enamine
EN300-1579764-50mg
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
50mg
$2829.0 2023-09-24
Enamine
EN300-1579764-100mg
(3R)-3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
2171413-95-7
100mg
$2963.0 2023-09-24

Additional information on (3R)-3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid

Compound CAS No. 2171413-95-7: (3R)-3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic Acid

The compound with CAS No. 2171413-95-7, named (3R)-3-2-cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its intricate structure, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a chiral center at the 3-position of the propanamide moiety. The presence of these functional groups makes it a valuable substrate for peptide synthesis and other biochemical applications.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in drug design. The (R)-configuration at the 3-position of this compound plays a crucial role in determining its stereochemical properties, which are essential for its biological activity. Researchers have demonstrated that the Fmoc group serves as an excellent protecting group for amino acids during solid-phase peptide synthesis (SPPS), ensuring high yields and purity of the final product.

The cyclobutyl group in this compound adds rigidity to the molecule, potentially enhancing its stability and bioavailability. This structural feature has been explored in various drug discovery programs, where cyclic structures are often associated with improved pharmacokinetic profiles. Furthermore, the 4-methylpentanoic acid moiety contributes to the hydrophobicity of the molecule, which can influence its solubility and interaction with biological membranes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of asymmetric catalysis and protecting group strategies. The use of Fmoc-based protecting groups has become a standard practice in peptide synthesis due to their ease of removal under mild acidic conditions. This has significantly streamlined the production process, making it more accessible for large-scale manufacturing.

In terms of applications, this compound is widely used as an intermediate in the synthesis of bioactive peptides and proteins. Its role as a building block in peptide libraries has been instrumental in discovering novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The chiral center at the 3-position ensures that the resulting peptides retain their stereochemical integrity, which is critical for their biological function.

Moreover, the cyclobutyl group has been shown to enhance the binding affinity of peptides to their target receptors, making this compound a valuable tool in drug design. Recent studies have also explored its potential as a component in vaccines and immunotherapies, where precise control over peptide structure is essential for eliciting specific immune responses.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility and interaction patterns with biological systems. These findings have been instrumental in optimizing its synthesis and application across various research domains.

In conclusion, (3R)-3-2-cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2171413-95-7) is a versatile compound with significant implications in modern pharmaceutical research. Its unique structure, combined with advancements in synthetic and computational chemistry, positions it as a key player in the development of innovative therapeutic agents.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk